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Compound of Interest

Compound Name: AH 8507

CAS No.: 41805-63-4

Cat. No.: B593616

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vitro evaluation of

MK-8507, a novel non-nucleoside reverse transcriptase inhibitor (NNRTI) for the treatment of

HIV-1 infection. MK-8507 has demonstrated high potency against wild-type HIV-1 and certain

NNRTI-resistant strains, with a pharmacokinetic profile that supports once-weekly oral dosing.

[1][2] The protocols outlined below cover key assays for characterizing the antiviral activity,

cytotoxicity, and potential off-target effects of this compound.

Antiviral Activity of MK-8507
MK-8507 is an allosteric inhibitor of HIV-1 reverse transcriptase, binding to the NNRTI

hydrophobic binding pocket.[2] Its in vitro antiviral efficacy has been assessed through various

cell-based and enzymatic assays.

Quantitative Data Summary
The following tables summarize the in vitro antiviral activity of MK-8507 against wild-type HIV-1

and common NNRTI-resistant variants.
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Table 1: In Vitro Anti-HIV-1 Activity of MK-8507

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Activity of MK-8507 against NNRTI-Resistant HIV-1 Variants

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: In the PhenoSense® assay, MK-8507 maintained a <5-fold shift against 13 of 21 clinical

NNRTI variants tested.[3]

Table 3: Cytotoxicity and Selectivity Index of MK-8507
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While cytotoxicity assays were performed, specific CC50 values for MK-8507 are not available

in the public domain.[3] A high selectivity index is desirable, indicating that the compound is

effective at concentrations that are not toxic to host cells.

Experimental Protocols
HIV-1 Reverse Transcriptase (RT) Inhibition Assay (Cell-
Free)
This assay directly measures the inhibitory effect of MK-8507 on the enzymatic activity of

recombinant HIV-1 reverse transcriptase.

Materials:

Recombinant HIV-1 Reverse Transcriptase

Poly(A) template and Oligo(dT) primer

Deoxynucleotide triphosphates (dNTPs), including a labeled dNTP (e.g., ³H-dTTP or a

fluorescent analog)

Assay buffer (e.g., Tris-HCl, MgCl₂, KCl, DTT)

MK-8507 stock solution

96-well plates
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Scintillation counter or fluorescence plate reader

Procedure:

Prepare serial dilutions of MK-8507 in the assay buffer.

In a 96-well plate, combine the poly(A) template, oligo(dT) primer, and dNTPs.

Add the diluted MK-8507 or vehicle control to the wells.

Initiate the reaction by adding recombinant HIV-1 RT to each well.

Incubate the plate at 37°C for 1 hour.

Stop the reaction and precipitate the newly synthesized DNA (e.g., using trichloroacetic

acid).

Transfer the precipitate to a filter plate and wash to remove unincorporated labeled dNTPs.

Quantify the incorporated labeled dNTPs using a scintillation counter or fluorescence plate

reader.

Calculate the percent inhibition for each MK-8507 concentration relative to the vehicle

control and determine the IC50 value.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Assay Setup

Incubation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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